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Compound of Interest

Compound Name: (S)-(+)-Canadaline-d3

Cat. No.: B15554323 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of (S)-(+)-
Canadaline-d3, a deuterated derivative of the tetrahydroisoquinoline alkaloid, Canadaline. This

document is intended for researchers, scientists, and drug development professionals requiring

this compound for their studies. It outlines key suppliers, available technical data, and a

plausible synthetic approach based on published literature.

Commercial Suppliers
(S)-(+)-Canadaline-d3 is a specialized research chemical available from a limited number of

commercial suppliers. The following vendors have been identified as potential sources for this

compound. Detailed quantitative data, such as isotopic enrichment and specific batch purity,

are typically provided in the Certificate of Analysis (CoA) upon purchase or inquiry.

Supplier Product Code CAS Number
Molecular
Formula

Molecular
Weight

LGC Standards
TRC-C175187-

50MG

Not specified for

deuterated form;

Unlabelled CAS:

52801-27-1

Not specified Not specified

MedChemExpres

s
HY-145829S 2714473-99-9 C₂₁H₂₀D₃NO₅ 372.43
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Quantitative Data Summary
The following table summarizes the available quantitative data for (S)-(+)-Canadaline-d3 from

MedChemExpress.[1] For precise, batch-specific data from any supplier, it is crucial to request

the Certificate of Analysis.

Parameter Value Source

Molecular Formula C₂₁H₂₀D₃NO₅ MedChemExpress[1]

Molecular Weight 372.43 MedChemExpress[1]

Purity >98% (Typically by HPLC)
General specification for

similar compounds

Isotopic Enrichment
Not specified; typically ≥98%

for deuterated compounds

General specification for

similar compounds

Experimental Protocols: Synthesis of (S)-(-)-
Canadine
While a specific protocol for the synthesis of (S)-(+)-Canadaline-d3 is not publicly available, a

plausible route can be inferred from the asymmetric synthesis of (S)-(-)-Canadine.[2] The

introduction of the three deuterium atoms would likely occur at the methoxy group precursor

stage.

Key Reaction: Asymmetric Pictet-Spengler Reaction

The synthesis involves the condensation of a chiral sulfinylimine with a homophthalic anhydride

derivative, followed by a Pictet-Spengler cyclization.[2]

Proposed Deuteration Step:

The d3-label would be introduced by using a deuterated methylating agent (e.g., CD₃I) in the

synthesis of the precursor that contains the methoxy group where the deuteration is desired.

A detailed experimental protocol for the non-deuterated analogue, (S)-(-)-Canadine, as

described by Lázaro et al. (2011), involves a multi-step synthesis.[2] Researchers aiming to
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synthesize the deuterated compound would need to adapt this procedure by incorporating the

deuterated methylating agent at the appropriate step.

Visualizations
Procurement Workflow for Specialized Research
Chemicals
The following diagram illustrates a typical workflow for procuring a specialized chemical like

(S)-(+)-Canadaline-d3.
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Procurement Workflow for (S)-(+)-Canadaline-d3

Identify Need for
(S)-(+)-Canadaline-d3

Search Commercial Supplier Databases
(e.g., LGC Standards, MedChemExpress)

Request Quotation and
Certificate of Analysis

Alternative: Custom Synthesis Inquiry

Evaluate Supplier Information
(Purity, Isotopic Enrichment, Cost)

Place Purchase Order

Receive and Verify Compound
(Check CoA, Perform QC)

Proceed with Research

Click to download full resolution via product page

Caption: Procurement workflow for (S)-(+)-Canadaline-d3.
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Proposed General Synthetic Pathway Relationship
This diagram illustrates the relationship between the known synthesis of (S)-(-)-Canadine and

the proposed synthesis of its deuterated analog.

Synthetic Relationship for (S)-(+)-Canadaline-d3
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Caption: Relationship between known and proposed syntheses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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